2-bromo-2'-deoxyadenosine triphosphate
2-bromo-2'-deoxyadenosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
106867-29-2
VCID:
VC0217439
InChI:
InChI=1S/C10H15BrN5O12P3/c11-10-14-8(12)7-9(15-10)16(3-13-7)6-1-4(17)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-6,17H,1-2H2,(H,21,22)(H,23,24)(H2,12,14,15)(H2,18,19,20)/t4-,5+,6-/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C(N=C(N=C32)Br)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C10H15BrN5O12P3
Molecular Weight:
570.08 g/mol
2-bromo-2'-deoxyadenosine triphosphate
CAS No.: 106867-29-2
Main Products
VCID: VC0217439
Molecular Formula: C10H15BrN5O12P3
Molecular Weight: 570.08 g/mol
| CAS No. | 106867-29-2 |
|---|---|
| Product Name | 2-bromo-2'-deoxyadenosine triphosphate |
| Molecular Formula | C10H15BrN5O12P3 |
| Molecular Weight | 570.08 g/mol |
| IUPAC Name | [[(2R,3S,5S)-5-(6-amino-2-bromopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H15BrN5O12P3/c11-10-14-8(12)7-9(15-10)16(3-13-7)6-1-4(17)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-6,17H,1-2H2,(H,21,22)(H,23,24)(H2,12,14,15)(H2,18,19,20)/t4-,5+,6-/m0/s1 |
| Standard InChIKey | FLYRFEYNGPLUFC-JKUQZMGJSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@@H]1N2C=NC3=C(N=C(N=C32)Br)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=NC3=C(N=C(N=C32)Br)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C(N=C(N=C32)Br)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Synonyms | 2-bromo-2'-deoxyadenosine triphosphate 2-bromo-dATP |
| PubChem Compound | 129443 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume